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Compound of Interest

Compound Name: Deepoxy-deoxynivalenol

Cat. No.: B1670184 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the analytical data and experimental

protocols used to confirm the structure of deepoxy-deoxynivalenol (DOM-1) produced

through microbial transformation of deoxynivalenol (DON). The structural elucidation of

mycotoxin metabolites is critical for accurate risk assessment and the development of effective

detoxification strategies. This document outlines the key mass spectrometry and nuclear

magnetic resonance spectroscopy characteristics that differentiate DOM-1 from its precursor,

DON, and provides detailed methodologies for its production and analysis.

Data Presentation: Comparative Analysis of DON
and DOM-1
The unequivocal identification of microbially produced DOM-1 relies on a combination of

analytical techniques, primarily mass spectrometry (MS) and nuclear magnetic resonance

(NMR) spectroscopy. The data presented below summarizes the key diagnostic features for

each molecule.

Mass Spectrometry Data
Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and

specific method for the detection and quantification of mycotoxins and their metabolites. The
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primary diagnostic feature is the mass-to-charge ratio (m/z) of the precursor and product ions.

Compound
Precursor Ion (m/z)
[M+H]⁺

Key Product Ions
(m/z)

Reference

Deoxynivalenol (DON) 297.13 249.1, 231.1, 203.1 [1][2]

Deepoxy-

deoxynivalenol (DOM-

1)

281.2 233.2, 215.2 [3]

Nuclear Magnetic Resonance (NMR) Spectroscopy Data
NMR spectroscopy provides detailed information about the chemical structure of a molecule by

analyzing the magnetic properties of its atomic nuclei. The chemical shifts (δ) are indicative of

the electronic environment of each proton (¹H) and carbon (¹³C) atom. While complete NMR

data for DOM-1 is less commonly reported in readily available literature, the key structural

change from DON (the opening of the epoxide ring) would result in significant shifts for the

carbons and protons in the vicinity of the C12-C13 position. Below are the reported chemical

shifts for DON in chloroform-d (CDCl₃).

¹H NMR Chemical Shifts for Deoxynivalenol (CDCl₃)
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Proton Chemical Shift (ppm)

H-3 4.50

H-4 4.00

H-7 4.75

H-10 6.58

H-11 4.90

H-13 3.15, 2.95

H-14 (CH₃) 1.15

H-15 3.80

H-16 (CH₃) 1.85

¹³C NMR Chemical Shifts for Deoxynivalenol (CDCl₃)
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Carbon Chemical Shift (ppm)

C-2 81.5

C-3 74.5

C-4 42.0

C-5 45.5

C-6 46.0

C-7 71.0

C-8 204.0

C-9 139.0

C-10 129.0

C-11 67.0

C-12 65.0

C-13 46.5

C-14 15.0

C-15 61.0

C-16 20.0

Note:Specific NMR data for DOM-1 is not readily available in the public domain and may

require access to specialized chemical databases or original research publications.

Experimental Protocols
Detailed and standardized protocols are essential for the reproducible microbial production and

structural confirmation of DOM-1.

Microbial Conversion of Deoxynivalenol to Deepoxy-
deoxynivalenol
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This protocol describes the anaerobic fermentation of DON to DOM-1 using a mixed culture of

gut microbiota, a common source of DON-transforming bacteria.

1. Media Preparation:

Prepare a basal medium containing (per liter): 2 g of peptone, 2 g of yeast extract, 0.5 g of L-

cysteine HCl·H₂O, 10 mL of hemin solution (0.05% w/v), and 1 mL of resazurin solution

(0.1% w/v).

Autoclave the medium and cool to room temperature under anaerobic conditions (e.g., in an

anaerobic chamber with an atmosphere of N₂:H₂:CO₂ = 85:10:5).

2. Inoculum Preparation:

Obtain a fresh fecal sample from a healthy animal (e.g., chicken or swine).

In an anaerobic chamber, prepare a 10% (w/v) fecal slurry by homogenizing the feces in the

anaerobic basal medium.

3. Fermentation:

Aseptically add a stock solution of DON (dissolved in a minimal amount of ethanol or water)

to the anaerobic basal medium to a final concentration of 10-50 µg/mL.

Inoculate the DON-containing medium with the fecal slurry at a 10% (v/v) ratio.

Incubate the culture anaerobically at 37°C for 48-72 hours.[4]

4. Sample Extraction:

After incubation, centrifuge the culture to pellet the bacterial cells and solid debris.

Extract the supernatant three times with an equal volume of ethyl acetate.

Combine the organic extracts and evaporate to dryness under a stream of nitrogen.

Reconstitute the residue in a suitable solvent (e.g., methanol or acetonitrile) for analysis.
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LC-MS/MS Analysis of Deoxynivalenol and Deepoxy-
deoxynivalenol
This protocol outlines a general procedure for the analysis of DON and DOM-1 by LC-MS/MS.

1. Sample Preparation:

Dilute the reconstituted extract from the microbial conversion with the initial mobile phase to

an appropriate concentration.

Filter the diluted sample through a 0.22 µm syringe filter before injection.

2. Liquid Chromatography (LC) Conditions:

Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm).

Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium formate.

Mobile Phase B: Methanol with 0.1% formic acid and 5 mM ammonium formate.

Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping

up to a high percentage of mobile phase B to elute the analytes, followed by a re-

equilibration step.

Flow Rate: 0.3-0.5 mL/min.

Column Temperature: 40°C.

3. Mass Spectrometry (MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Scan Type: Multiple Reaction Monitoring (MRM).

MRM Transitions:

DON: Precursor ion m/z 297.1 -> Product ions m/z 249.1, 231.1.
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DOM-1: Precursor ion m/z 281.2 -> Product ions m/z 233.2, 215.2.[3]

Instrument Parameters: Optimize ion source parameters (e.g., capillary voltage, source

temperature, gas flows) and collision energies for each analyte to achieve maximum

sensitivity.

NMR Sample Preparation and Analysis
This protocol provides a general guideline for preparing mycotoxin samples for NMR analysis.

1. Sample Preparation:

Ensure the purified DOM-1 sample (typically 1-10 mg) is completely dry.

Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d,

methanol-d₄, or acetone-d₆) in a clean, dry vial.[5]

Filter the solution through a small plug of glass wool or a syringe filter directly into a clean 5

mm NMR tube to remove any particulate matter.

Add a small amount of an internal standard (e.g., tetramethylsilane, TMS) for chemical shift

referencing if required.

2. NMR Data Acquisition:

Acquire one-dimensional (¹H and ¹³C) and two-dimensional (e.g., COSY, HSQC, HMBC)

NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

Optimize acquisition parameters such as the number of scans, relaxation delay, and pulse

widths to obtain high-quality spectra with good signal-to-noise ratios.

Mandatory Visualizations
The following diagrams illustrate the key workflows and logical relationships in the structural

confirmation of microbially produced deepoxy-deoxynivalenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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